3-Fluoro-4-fluoromethoxy-benzoic acid methyl ester

• Molecular Formula: C9H8F2O3
• Molecular Weight: 202.15 g/mol
• IUPAC Name: methyl 3-fluoro-4-(fluoromethoxy)benzoate
• InChI: InChI=1S/C9H8F2O3/c1-13-9(12)6-2-3-8(14-5-10)7(11)4-6/h2-4H,5H2,1H3
• InChI Key: YUOCMDOWNJXGQH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)OCF)F

Description

3-Fluoro-4-fluoromethoxy-benzoic acid methyl ester is a useful research compound. Its molecular formula is C9H8F2O3 and its molecular weight is 202.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-carboxymethoxy-3-fluoro-benzoic acid methyl ester (2.73 g, 11.9 mmol) in CH2Cl2 was treated with xenon difluoride (2.23 g 13.1 mmol, 1.1 eq.) at r.t. for 16 hrs. in a teflon reactor vessel. After addition of satd. NaHCO3 solution the organic phase was dried over Na2SO4 and evaporated. The residue was chromatographed over 100 g SiO2 (Merck 230-400 mesh) with EtOAc/nHexane 1:4 affording the title compound (1.24 g, 51% yield) as a white solid. MS: m/e=202 (M+).